Cas no 60452-10-0 (2-chloroethyl (3-methylbutyl)carbamate)

• Product name: 2-chloroethyl (3-methylbutyl)carbamate
• CAS No: 60452-10-0
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 1620491
• PubChem ID: 43273

2-chloroethyl (3-methylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2-chloroethyl (3-methylbutyl)carbamate
• 2-chloroethyl N-(3-methylbutyl)carbamate
• 60452-10-0
• BRN 1705291
• Isopentylcarbamic acid 2-chloroethyl ester
• Carbamic acid, (3-methylbutyl)-, 2-chloroethyl ester
• DTXSID80209195
• CARBAMIC ACID, ISOPENTYL-, 2-CHLOROETHYL ESTER
• 4-04-00-00702 (Beilstein Handbook Reference)

• Inchi： InChI=1S/C8H16ClNO2/c1-7(2)3-5-10-8(11)12-6-4-9/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： FEVLZVPDOYMPQW-UHFFFAOYSA-N
• SMILES： CC(C)CCNC(=O)OCCCl

Computed Properties

• Exact Mass: 193.08708
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33